Cas no 23459-13-4 (4,4-Dimethyl-3-oxo-pentanal)

• Product Name: 4,4-Dimethyl-3-oxo-pentanal
• CAS No: 23459-13-4
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD00042806
• CID: 280346
• PubChem ID: 90108
• Update Time: 2025-11-02

4,4-Dimethyl-3-oxo-pentanal Chemical and Physical Properties

Names and Identifiers

• Pentanal,4,4-dimethyl-3-oxo-
• 4,4-dimethyl-3-oxopentanal
• 4,4-Dimethyl-3-oxo-pentanal
• 4,4-Dimethyl-3-oxo-valeraldehyd
• 4,4-dimethyl-3-oxo-valeraldehyde
• EINECS 245-672-8
• Pentanal,4,4-dimethyl-3-oxo
• pivaloylacetaldehyde
• BS-22083
• FT-0709845
• Valeraldehyde, 4,4-dimethyl-3-oxo-
• 4,4-Dimethyl-3-oxovaleraldehyde
• SCHEMBL218237
• EN300-70189
• UN4GQ6Z6JL
• AKOS009234517
• MFCD00042806
• A856608
• Pentanal, 4,4-dimethyl-3-oxo-
• F11777
• DTXSID40178010
• 23459-13-4
• UNII-UN4GQ6Z6JL
• NS00027424
• 4, 4-dimethyl-3-oxopentanal

• MDL： MFCD00042806
• Inchi： 1S/C7H12O2/c1-7(2,3)6(9)4-5-8/h5H,4H2,1-3H3
• InChI Key： VLJKEQYDVMCGHW-UHFFFAOYSA-N
• SMILES： O=C(CC=O)C(C)(C)C

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 1

Experimental Properties

• Density: 0.924
• Boiling Point: 165.4°Cat760mmHg
• Flash Point: 55.5°C
• Refractive Index: 1.414
• PSA: 34.14000
• LogP: 1.19060

Additional information on 4,4-Dimethyl-3-oxo-pentanal

4,4-Dimethyl-3-oxo-pentanal (CAS No. 23459-13-4): A Versatile Chemical Compound with Broad Applications

4,4-Dimethyl-3-oxo-pentanal (CAS No. 23459-13-4) is a highly specialized organic compound that has garnered significant attention in various industrial and research applications. Known for its unique molecular structure, this compound serves as a key intermediate in the synthesis of more complex chemicals. The growing interest in 4,4-Dimethyl-3-oxo-pentanal is driven by its versatility, making it a subject of frequent searches in scientific databases and AI-driven research tools.

The chemical properties of 4,4-Dimethyl-3-oxo-pentanal include a molecular formula of C7H12O2 and a molecular weight of 128.17 g/mol. Its structure features a ketone and an aldehyde functional group, which contribute to its reactivity and utility in organic synthesis. Researchers often explore its role in creating flavor and fragrance compounds, a trending topic in the food and cosmetics industries. This aligns with the increasing consumer demand for natural and synthetic aroma chemicals.

One of the most searched questions about 4,4-Dimethyl-3-oxo-pentanal is its application in pharmaceutical intermediates. The compound's ability to act as a building block for drug development has made it a focal point in medicinal chemistry. Recent studies highlight its potential in synthesizing anti-inflammatory and antimicrobial agents, addressing global health concerns. This connection to drug discovery enhances its relevance in scientific discussions and SEO-optimized content.

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The compound's stability and solubility properties also make it suitable for use in polymer chemistry. Industries are exploring its incorporation into specialty polymers for coatings and adhesives, a niche yet growing market. Searches for high-performance polymers often lead to discussions about intermediates like 4,4-Dimethyl-3-oxo-pentanal, underscoring its importance in material science.

From a commercial perspective, the global demand for 4,4-Dimethyl-3-oxo-pentanal is influenced by its diverse applications. Market reports indicate steady growth, particularly in regions with robust pharmaceutical and agrochemical industries. Businesses and researchers frequently search for suppliers of 4,4-Dimethyl-3-oxo-pentanal and bulk pricing trends, highlighting the need for up-to-date, SEO-friendly content on this compound.

Environmental and safety considerations are also hot topics surrounding 4,4-Dimethyl-3-oxo-pentanal. Regulatory bodies and industries are increasingly focused on sustainable chemical processes, prompting searches for eco-friendly synthesis methods. Articles that address these concerns while providing technical insights are more likely to rank higher in search engine results.

In summary, 4,4-Dimethyl-3-oxo-pentanal (CAS No. 23459-13-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and polymer science. Its relevance to current trends like green chemistry and drug discovery ensures its prominence in both academic and industrial circles. By focusing on these key areas, this article aims to provide valuable, SEO-optimized information that meets the needs of researchers, businesses, and curious minds alike.